Cas no 395683-14-4 (Imrecoxib)

• Product Name: Imrecoxib
• CAS No: 395683-14-4
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• CID: 1510205
• PubChem ID: 11682175
• Update Time: 2025-04-21

Imrecoxib Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1,5-dihydro-3-(4-methylphenyl)-4-[4-(methylsulfonyl)phenyl]-1-propyl-
• Imrecoxib
• 395683-14-4
• F82319
• 4-(4-(Methylsulfonyl)phenyl)-1-propyl-3-(p-tolyl)-1H-pyrrol-2(5H)-one
• DB12354
• CS-0079499
• IMRECOXIB [WHO-DD]
• SGW6W5758V
• UNII-SGW6W5758V
• DA-54296
• NS00069613
• BDBM50293282
• 4-(4-methylphenyl)-3-(4-methylsulfonylphenyl)-1-propyl-2H-pyrrol-5-one
• BAP-909
• 2H-Pyrrol-2-one, 1,5-dihydro-3-(4-methylphenyl)-4-(4-(methylsulfonyl)phenyl)-1-propyl-
• HY-114200
• CHEMBL504535
• AKOS032954049
• SCHEMBL3034253
• Q27289202
• MS-25939
• 4-(4-methanesulfonylphenyl)-3-(4-methylphenyl)-1-propyl-2,5-dihydro-1H-pyrrol-2-one

• MDL： MFCD09832697
• Inchi： 1S/C21H23NO3S/c1-4-13-22-14-19(16-9-11-18(12-10-16)26(3,24)25)20(21(22)23)17-7-5-15(2)6-8-17/h5-12H,4,13-14H2,1-3H3
• InChI Key： AXMZZGKKZDJGAZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=C(C2C=CC(C)=CC=2)C(N(CCC)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 369.13999
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45

Imrecoxib Security Information

• Storage Condition：(BD767643)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes